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Compound of Interest

Compound Name: Sulfo-Cy5 picolyl azide

Cat. No.: B15554618

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides a comprehensive, step-by-

step procedure for the safe disposal of Sulfo-Cy5 picolyl azide, a fluorescent dye commonly
used in click chemistry.

While Safety Data Sheets (SDS) for Sulfo-Cy5 picolyl azide and its analogue, Cy5.5 Picolyl
Azide, indicate that the substance is not classified as a hazardous mixture, responsible
disposal is a critical component of laboratory best practices.[1][2] Adherence to local
regulations is mandatory for all chemical waste.[1][2]

Chemical and Safety Data Summary

For quick reference, the following table summarizes the key characteristics of Sulfo-Cy5
picolyl azide based on available data.
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Property Value Source

o Not a hazardous substance or
Hazard Classification ) [1][2]
mixture

_ C33H48N208S2 (for Sulfo-
Chemical Formula ) ) ) [3]
cyanine-5-carboxylic acid)

Molecular Weight ~953.15 g/mol (protonated) [4]
Appearance Blue solid [4]
Solubility Water, DMSO, DMF [4]
Excitation/Emission Maxima 647 nm /663 nm [4]
Storage -20°C, desiccated, in the dark [4115]
Biodegradability Inherently biodegradable [1]
Bioaccumulation Potential Does not bioaccumulate [1]

Experimental Protocol: Disposal Procedure

This protocol outlines the recommended steps for the disposal of Sulfo-Cy5 picolyl azide from
a laboratory setting. This procedure is designed to minimize risk and ensure compliance with
standard laboratory safety practices.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat and closed-toe shoes.

Use nitrile gloves and safety glasses.[3]

2. Waste Segregation:

Solid Waste:

o Collect unused or expired Sulfo-Cy5 picolyl azide powder, along with any contaminated
items such as weigh boats, pipette tips, and microfuge tubes, in a designated, clearly
labeled hazardous waste container.
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o While the substance itself is not classified as hazardous, it is best practice to segregate
chemical waste from general refuse.

Liquid Waste:

o For solutions of Sulfo-Cy5 picolyl azide, collect the liquid waste in a sealed, leak-proof
container.

o The container must be compatible with the solvent used (e.g., water, DMSO, DMF).

o Label the container clearly with "Sulfo-Cy5 picolyl azide in [Solvent Name]".

. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent material such as
vermiculite, sand, or earth.[1][2]

Scoop the absorbed material into a designated hazardous waste container.

Clean the spill area with an appropriate solvent and then with soap and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

. Waste Container Labeling and Storage:

All waste containers must be clearly labeled with the full chemical name: "Sulfo-Cy5 picolyl
azide".

Indicate the solvent if it is a liquid waste.

Store the sealed waste container in a designated, well-ventilated waste accumulation area,
away from incompatible materials.[2]

. Disposal Request:

Once the waste container is full, or in accordance with your institution's waste pickup
schedule, arrange for disposal through your institution's Environmental Health and Safety
(EHS) office.
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o Follow their specific procedures for waste pickup requests.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for Sulfo-Cy5 picolyl

azide.
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Caption: Workflow for the proper disposal of Sulfo-Cy5 picolyl azide.
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Disclaimer: This information is intended for guidance purposes only. Always consult your
institution's specific safety and disposal protocols and the most current Safety Data Sheet
(SDS) for the specific product you are using. Disposal of all chemical waste must be in
accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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